2-Methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine

• IUPAC Name: 2-methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine
• InChI: InChI=1S/C14H22N2O2S/c1-12-11-14(15)7-9-16(12)19(17,18)10-8-13-5-3-2-4-6-13/h2-6,12,14H,7-11,15H2,1H3
• InChI Key: IIJJSHKAPPXEAO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCN1S(=O)(=O)CCC2=CC=CC=C2)N
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.40 g/mol

Description

2-Methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine, also known as MPSPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperidine derivative that has been synthesized through various methods and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine involves the inhibition of MAO-B, which leads to an increase in the levels of dopamine and other monoamines in the brain. This, in turn, leads to an improvement in the symptoms associated with neurological disorders such as Parkinson's disease and depression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine have been studied extensively in animal models. It has been shown to increase the levels of dopamine and other monoamines in the brain, leading to an improvement in motor function and cognitive abilities. It has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine in lab experiments include its potent inhibitory effects on MAO-B, its ability to increase the levels of dopamine and other monoamines in the brain, and its neuroprotective effects. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

The future directions for 2-Methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine research include further studies to determine its safety and efficacy in humans, the development of more potent and selective MAO-B inhibitors, and the exploration of its potential therapeutic applications in other neurological disorders. Additionally, more research is needed to understand the underlying mechanisms of its neuroprotective effects and to identify potential biomarkers for its therapeutic efficacy.

Synthesis Methods

The synthesis of 2-Methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine involves a multi-step process that includes the reaction of 2-bromo-1-phenylethylsulfonamide with 2-methylpiperidine, followed by the reduction of the intermediate product using sodium borohydride. The final product is obtained through the purification process using chromatography.

Scientific Research Applications

2-Methyl-1-(2-phenylethylsulfonyl)piperidin-4-amine has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and depression. It has been shown to act as a potent inhibitor of monoamine oxidase-B (MAO-B), an enzyme that is responsible for the breakdown of dopamine and other monoamines in the brain.